Cas no 1261901-94-3 (3-(3-Cyanophenyl)-5-fluorobenzoic acid)
1261901-94-3 structure
Product Name:3-(3-Cyanophenyl)-5-fluorobenzoic acid
CAS No:1261901-94-3
MF:C14H8FNO2
MW:241.217226982117
MDL:MFCD18319126
CID:1039228
PubChem ID:53225056
Update Time:2025-09-23
3-(3-Cyanophenyl)-5-fluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3'-Cyano-5-fluoro-[1,1'-biphenyl]-3-carboxylic acid
- ACMC-209b3w
- AK-95152
- ANW-18666
- CTK8A9689
- KB-235928
- MolPort-015-152-298
- 1261901-94-3
- 3'-Cyano-5-fluoro[1,1'-biphenyl]-3-carboxylic acid
- 3'-Cyano-5-fluoro-[1,1'-biphenyl]-3-carboxylicacid
- 3-(3-CYANOPHENYL)-5-FLUOROBENZOIC ACID
- [1,1'-Biphenyl]-3-carboxylic acid, 3'-cyano-5-fluoro-
- CS-0209138
- Z1827575048
- MFCD18319126
- BS-20158
- DTXSID20688788
- AKOS015888570
- 3-(3-Cyanophenyl)-5-fluorobenzoic acid
-
- MDL: MFCD18319126
- Inchi: 1S/C14H8FNO2/c15-13-6-11(5-12(7-13)14(17)18)10-3-1-2-9(4-10)8-16/h1-7H,(H,17,18)
- InChI Key: YXWQABILRUAOGS-UHFFFAOYSA-N
- SMILES: FC1C=C(C(=O)O)C=C(C=1)C1C=CC=C(C#N)C=1
Computed Properties
- Exact Mass: 241.05390666g/mol
- Monoisotopic Mass: 241.05390666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 61.1Ų
3-(3-Cyanophenyl)-5-fluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019116869-25g |
3'-Cyano-5-fluoro-[1,1'-biphenyl]-3-carboxylic acid |
1261901-94-3 | 95% | 25g |
998.00 USD | 2021-06-16 | |
| TRC | C990215-100mg |
3-(3-Cyanophenyl)-5-fluorobenzoic acid |
1261901-94-3 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | C990215-250mg |
3-(3-Cyanophenyl)-5-fluorobenzoic acid |
1261901-94-3 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | C990215-500mg |
3-(3-Cyanophenyl)-5-fluorobenzoic acid |
1261901-94-3 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | C990215-1g |
3-(3-Cyanophenyl)-5-fluorobenzoic acid |
1261901-94-3 | 1g |
$98.00 | 2023-05-18 | ||
| Fluorochem | 217297-1g |
3'-Cyano-5-fluoro-[1,1'-biphenyl]-3-carboxylic acid |
1261901-94-3 | 95% | 1g |
£76.00 | 2022-03-01 | |
| Fluorochem | 217297-5g |
3'-Cyano-5-fluoro-[1,1'-biphenyl]-3-carboxylic acid |
1261901-94-3 | 95% | 5g |
£225.00 | 2022-03-01 | |
| Fluorochem | 217297-10g |
3'-Cyano-5-fluoro-[1,1'-biphenyl]-3-carboxylic acid |
1261901-94-3 | 95% | 10g |
£350.00 | 2022-03-01 | |
| abcr | AB326112-1 g |
3-(3-Cyanophenyl)-5-fluorobenzoic acid, 98%; . |
1261901-94-3 | 98% | 1g |
€154.20 | 2023-04-26 | |
| abcr | AB326112-5 g |
3-(3-Cyanophenyl)-5-fluorobenzoic acid, 98%; . |
1261901-94-3 | 98% | 5g |
€380.30 | 2023-04-26 |
3-(3-Cyanophenyl)-5-fluorobenzoic acid Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
1261901-94-3 (3-(3-Cyanophenyl)-5-fluorobenzoic acid) Related Products
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